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Compound of Interest

Compound Name: n-Ethyl-2-phenoxyethanamine

CAS No.: 91251-54-6

Cat. No.: B3021342

Get Quote

Executive Summary & Chemical Identification
n-Ethyl-2-phenoxyethanamine (also known as N-ethyl-2-phenoxyethylamine) is a secondary

amine with an ether linkage. It presents specific handling challenges due to its basicity and

potential for tissue corrosion. This guide provides a self-validating workflow for its disposal,

prioritizing operator safety and regulatory compliance.

Critical Distinction: Do not confuse this compound with N-ethyl-2-phenylethanamine. The latter

is a structural analog of phenethylamine stimulants. The "phenoxy" ether linkage in your

compound alters its metabolic profile but retains the caustic hazards typical of organic amines.
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Property Detail

Chemical Name n-Ethyl-2-phenoxyethanamine

CAS Number
91251-54-6 (Free Base) / 100131-72-4 (HCl

Salt)

Molecular Formula C₁₀H₁₅NO

Primary Hazards
Corrosive (Skin/Eye), Acute Toxicity (Oral),

Combustible Liquid (Free Base)

Waste Classification Hazardous Organic Waste (Alkaline/Basic)

Risk Assessment & Pre-Disposal Stabilization
Before moving the vessel, you must stabilize the waste matrix. The primary risk during disposal

is exothermic neutralization if accidentally mixed with acid waste streams.

Hazard Mitigation Protocol
Corrosivity (pH > 11): As a secondary amine, the free base is highly alkaline. Direct contact

causes immediate, deep-tissue chemical burns.

Volatility: The free base liquid emits amine vapors. All transfers must occur inside a certified

fume hood.

Incompatibility:

Acids: Violent exothermic reaction.

Oxidizers: Potential for fire/explosion.

Halogenated Solvents: Avoid mixing with alkyl halides (e.g., DCM) for long-term storage,

as slow alkylation reactions can pressurize containers.

Personal Protective Equipment (PPE) Matrix
Eyes: Chemical splash goggles + Face shield (Standard safety glasses are insufficient for

pouring corrosive amines).
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Skin: Nitrile gloves (double-gloved) or Butyl rubber (for prolonged exposure). Lab coat +

Chemical apron.

Respiratory: Fume hood required. If outside a hood, use a full-face respirator with organic

vapor/amine cartridges.

Disposal Workflow (Step-by-Step)
This protocol uses a Segregation-First approach to prevent cross-stream reactivity.

Phase 1: Characterization
Determine if you are disposing of the Liquid Free Base or the Solid Salt (HCl).

Liquid: Treat as Flammable/Corrosive Organic Liquid.

Solid: Treat as Toxic/Corrosive Solid.

Phase 2: Waste Stream Segregation
Do NOT pour this down the drain. It is toxic to aquatic life and illegal to discharge under RCRA

and local water authority regulations.

For Liquid Waste (Free Base):
Select Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if the

coating is compromised.

Stream Selection: Pour into the Non-Halogenated Organic waste stream.

Crucial Check: Verify the receiving container does not contain acidic waste (e.g., acetic

acid, sulfuric acid residues).

Labeling: Mark the tag with "Organic Waste, Basic, Toxic" and list "n-Ethyl-2-
phenoxyethanamine" explicitly.

For Solid Waste (HCl Salt):
Packaging: Double-bag in heavy-duty polyethylene bags or place in a wide-mouth HDPE jar.
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Labeling: Mark as "Hazardous Solid Waste: Toxic/Corrosive."

Phase 3: Spills & Emergency Management
If a spill occurs during transfer:

Evacuate the immediate area if vapors are strong.

Absorb liquid spills with Vermiculite or Dry Sand. Do not use paper towels (combustible

surface area increase).

Collect absorbed material into a separate solid waste container labeled "Spill Debris:

Corrosive Amine."

Visualized Decision Logic (DOT Diagram)
The following diagram outlines the logical flow for assessing and disposing of n-Ethyl-2-
phenoxyethanamine.
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Waste Generation:
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Figure 1: Decision tree for the safe segregation and packaging of n-Ethyl-2-
phenoxyethanamine waste.

Chemical Compatibility Matrix
Use this table to verify the safety of mixing n-Ethyl-2-phenoxyethanamine with other waste

constituents.

Chemical Class
Compatibility
Status

Risk Description Action

Inorganic Acids (HCl,

H₂SO₄)
INCOMPATIBLE

Violent exothermic

neutralization;

splattering risk.

NEVER MIX.

Segregate strictly.

Organic Acids (Acetic

Acid)
INCOMPATIBLE

Exothermic reaction;

formation of salts.
Segregate.

Oxidizers (Peroxides,

Nitrates)
INCOMPATIBLE

Risk of fire or

explosion. Organic

amines are fuels.

Segregate.

Halogenated Solvents

(DCM, Chloroform)
Conditional

Slow reaction

(alkylation) over time;

heat generation.

Avoid long-term

storage in same drum.

Alcohols/Ketones Compatible
Miscible; no

immediate reaction.

Acceptable for co-

disposal in solvent

stream.
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To cite this document: BenchChem. [Operational Guide: Proper Disposal of n-Ethyl-2-
phenoxyethanamine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021342/docs#operational-guide-proper-disposal-of-
n-ethyl-2-phenoxyethanamine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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